(3Z)-5-bromo-3-[3-(3-chloro-4-methylphenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H10BrClN2O2S2
• Molecular Weight: 465.8 g/mol
• IUPAC Name: 5-bromo-3-[3-(3-chloro-4-methylphenyl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl]indol-2-one
• InChI: InChI=1S/C18H10BrClN2O2S2/c1-8-2-4-10(7-12(8)20)22-17(24)15(26-18(22)25)14-11-6-9(19)3-5-13(11)21-16(14)23/h2-7,24H,1H3
• InChI Key: JFRVPWWWDUHVMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(SC2=S)C3=C4C=C(C=CC4=NC3=O)Br)O)Cl

Description

(3Z)-5-bromo-3-[3-(3-chloro-4-methylphenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes bromine, chlorine, and sulfur atoms, making it an interesting subject for chemical studies.

Preparation Methods

The synthesis of (3Z)-5-bromo-3-[3-(3-chloro-4-methylphenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one typically involves multiple steps, including the formation of intermediate compounds. One common method involves the use of copper-catalyzed oxidative dehydrogenative reactions. These reactions often require specific conditions such as controlled temperatures and the presence of catalysts to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The presence of sulfur and bromine atoms allows for oxidation reactions, which can be facilitated by oxidizing agents.

Reduction: Reduction reactions can occur, particularly at the carbonyl groups, using reducing agents like lithium aluminum hydride.

Substitution: The bromine and chlorine atoms in the compound make it susceptible to nucleophilic substitution reactions, where these atoms can be replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(3Z)-5-bromo-3-[3-(3-chloro-4-methylphenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (3Z)-5-bromo-3-[3-(3-chloro-4-methylphenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to (3Z)-5-bromo-3-[3-(3-chloro-4-methylphenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one include trifluorotoluene and other thiazolidinone derivatives. These compounds share structural similarities but differ in their specific functional groups and chemical properties.